[1-[(1-methyl-1H-indol-3-yl)carbonyl]-3-(3-phenylpropyl)-3-piperidinyl]methanol

• IUPAC Name: [3-(hydroxymethyl)-3-(3-phenylpropyl)piperidin-1-yl]-(1-methylindol-3-yl)methanone
• InChI: InChI=1S/C25H30N2O2/c1-26-17-22(21-12-5-6-13-23(21)26)24(29)27-16-8-15-25(18-27,19-28)14-7-11-20-9-3-2-4-10-20/h2-6,9-10,12-13,17,28H,7-8,11,14-16,18-19H2,1H3
• InChI Key: OZYWFSVYCGPCBF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C(=O)N3CCCC(C3)(CCCC4=CC=CC=C4)CO
• Molecular Formula: C25H30N2O2
• Molecular Weight: 390.5 g/mol

Description

[1-[(1-methyl-1H-indol-3-yl)carbonyl]-3-(3-phenylpropyl)-3-piperidinyl]methanol, also known as MIH, is a novel compound that has gained significant attention in the field of scientific research. MIH is a synthetic compound that belongs to the class of opioids. It has been shown to have potential therapeutic effects in the treatment of various diseases.

Mechanism of Action

[1-[(1-methyl-1H-indol-3-yl)carbonyl]-3-(3-phenylpropyl)-3-piperidinyl]methanol acts on the opioid receptors in the body, which are responsible for pain relief. It binds to the mu-opioid receptors, which are primarily located in the brain and spinal cord. This binding results in the activation of the receptors, leading to a decrease in the transmission of pain signals. This compound also has effects on other neurotransmitters, such as serotonin and norepinephrine, which can further contribute to its analgesic properties.
Biochemical and Physiological Effects:
This compound has been shown to have significant effects on the body's biochemistry and physiology. It has been shown to reduce pain sensitivity in animal models, indicating its potential as an analgesic. This compound has also been shown to have anti-inflammatory effects, reducing inflammation in animal models of arthritis. In addition, this compound has been shown to have effects on the immune system, reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

[1-[(1-methyl-1H-indol-3-yl)carbonyl]-3-(3-phenylpropyl)-3-piperidinyl]methanol has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily produced in large quantities. This compound also has well-defined chemical properties, making it easy to study. However, there are also limitations to using this compound in lab experiments. It is a relatively new compound, which means that there is limited information available on its properties. In addition, this compound has not been extensively studied in humans, which means that its safety and efficacy are not well established.

Future Directions

There are several future directions for research on [1-[(1-methyl-1H-indol-3-yl)carbonyl]-3-(3-phenylpropyl)-3-piperidinyl]methanol. One area of research could be to study its effects on different types of pain, such as neuropathic pain. Another area of research could be to investigate its potential as a treatment for autoimmune diseases, such as multiple sclerosis. In addition, further studies could be conducted to determine the safety and efficacy of this compound in humans. Overall, this compound has significant potential as a therapeutic agent, and further research is needed to fully understand its properties.

Synthesis Methods

The synthesis of [1-[(1-methyl-1H-indol-3-yl)carbonyl]-3-(3-phenylpropyl)-3-piperidinyl]methanol involves a series of chemical reactions. The starting material is 1-methyl-1H-indole-3-carboxylic acid, which is reacted with 3-phenylpropanoyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 3-piperidinemethanol to produce this compound. The final product is purified by column chromatography.

Scientific Research Applications

[1-[(1-methyl-1H-indol-3-yl)carbonyl]-3-(3-phenylpropyl)-3-piperidinyl]methanol has been extensively studied for its potential therapeutic effects. It has been shown to have analgesic properties, which makes it a potential candidate for the treatment of chronic pain. This compound has also been studied for its anti-inflammatory properties, which could be useful in the treatment of various inflammatory diseases. In addition, this compound has been shown to have effects on the immune system, making it a potential candidate for the treatment of autoimmune diseases.